Cas no 1807259-38-6 (Methyl 6-chloro-3-fluoropyridine-2-acetate)

• Product Name: Methyl 6-chloro-3-fluoropyridine-2-acetate
• CAS No: 1807259-38-6
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 4802901
• Update Time: 2025-06-15

Methyl 6-chloro-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-fluoropyridine-2-acetate

• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)4-6-5(10)2-3-7(9)11-6/h2-3H,4H2,1H3
• InChI Key： JOCCKMKKECUJPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(=O)OC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-fluoropyridine-2-acetate

Comprehensive Overview of Methyl 6-chloro-3-fluoropyridine-2-acetate (CAS No. 1807259-38-6)

Methyl 6-chloro-3-fluoropyridine-2-acetate (CAS No. 1807259-38-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, featuring both chloro and fluoro substituents, enhances its reactivity and selectivity, making it invaluable for cross-coupling reactions and other advanced chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives like Methyl 6-chloro-3-fluoropyridine-2-acetate has surged due to their applications in drug discovery. Researchers are particularly interested in how fluorine atoms improve the bioavailability and metabolic stability of potential therapeutics. This compound’s ester group further expands its utility, allowing for easy modification into acids, amides, or other derivatives. Such flexibility aligns with the growing trend of fragment-based drug design, where small, modular building blocks are used to construct larger, more potent molecules.

From an agrochemical perspective, Methyl 6-chloro-3-fluoropyridine-2-acetate is explored for its potential role in developing next-generation pesticides. The chloro-fluoropyridine moiety is known to interact with specific biological targets in pests, offering a pathway to more selective and environmentally friendly crop protection agents. This aligns with global efforts to reduce the ecological footprint of agriculture while maintaining high yields—a topic frequently searched by sustainability advocates and industry professionals alike.

The synthesis of CAS No. 1807259-38-6 typically involves multi-step processes, including halogenation and esterification, under controlled conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy and HPLC are critical for quality control, ensuring the compound meets the stringent standards required for research and industrial applications. These methodologies are often discussed in online forums and academic circles, reflecting their importance in modern chemical workflows.

Beyond its scientific applications, Methyl 6-chloro-3-fluoropyridine-2-acetate has also become a subject of interest in patent literature. Companies and academic institutions are actively filing patents for novel synthetic routes and applications, highlighting its commercial potential. This trend underscores the compound’s relevance in competitive markets, where intellectual property protection is paramount.

In summary, Methyl 6-chloro-3-fluoropyridine-2-acetate (CAS No. 1807259-38-6) represents a critical building block in contemporary chemistry. Its dual functionality, combined with the strategic placement of halogen atoms, positions it at the forefront of innovations in pharmaceuticals, agrochemicals, and beyond. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discourse.